Cas no 404339-52-2 (Ethyl 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylate)

Ethyl 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylate structure
404339-52-2 structure
Product Name:Ethyl 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylate
CAS No:404339-52-2
MF:C10H12O4
MW:196.199883460999
CID:2826243
PubChem ID:71362166
Update Time:2025-04-21

Ethyl 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 404339-52-2
    • Ethyl 4,6-dimethyl-2-oxo-2H-pyran-3-carboxylate
    • DTXSID20785802
    • Inchi: 1S/C10H12O4/c1-4-13-9(11)8-6(2)5-7(3)14-10(8)12/h5H,4H2,1-3H3
    • InChI Key: NHLIKKZCPWXSMK-UHFFFAOYSA-N
    • SMILES: O1C(C(C(=O)OCC)=C(C)C=C1C)=O

Computed Properties

  • Exact Mass: 196.07355886Da
  • Monoisotopic Mass: 196.07355886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.6Ų
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